Cas no 1805611-63-5 (Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate
• CAS No: 1805611-63-5
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4884035
• Update Time: 2025-05-26

Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate

• Inchi： 1S/C10H10F3NO2/c1-3-16-10(15)7-4-6(11)5(2)8(14-7)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： ZXJXAJGRFQNJIT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate (CAS: 1805611-63-5)

Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate (CAS: 1805611-63-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals targeting infectious diseases and metabolic disorders.

The compound's structural features, including the difluoromethyl and fluoro substituents, contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of kinase inhibitors, demonstrating its efficacy in modulating enzymatic activity in cancer cell lines. The study reported a 40% increase in inhibitory potency compared to non-fluorinated analogs, underscoring the importance of fluorination in drug design.

In addition to its pharmaceutical applications, Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate has been investigated for its agrochemical potential. Research conducted by Bayer AG in 2022 revealed its effectiveness as a precursor for herbicides targeting resistant weed species. The compound's mode of action involves the inhibition of acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis, with an IC50 value of 0.8 µM, significantly lower than conventional herbicides.

Recent advancements in synthetic methodologies have also focused on optimizing the production of this compound. A 2024 Organic Process Research & Development article detailed a scalable, one-pot synthesis route with a 78% yield, reducing the reliance on hazardous reagents and improving cost-efficiency. This development is particularly relevant for industrial-scale applications, where safety and economic viability are paramount.

Despite its promise, challenges remain in the clinical translation of derivatives based on this scaffold. Pharmacokinetic studies in rodent models have indicated moderate hepatic clearance, necessitating further structural modifications to enhance drug-like properties. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with preliminary data suggesting that prodrug strategies may improve oral bioavailability by 30%.

In conclusion, Ethyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate represents a versatile building block in medicinal and agrochemical chemistry. Its continued exploration underscores the critical role of fluorinated heterocycles in addressing unmet therapeutic and agricultural needs. Future research directions include the development of targeted delivery systems and the evaluation of its environmental impact in agrochemical formulations.